Cas no 1392307-42-4 (3',4'-Dihydroxy-2-O-methylanigorufone)

• Product Name: 3',4'-Dihydroxy-2-O-methylanigorufone
• CAS No: 1392307-42-4
• MF: C₂₀H₁₄O₄
• MW: 318.322765827179
• CID: 3163837
• PubChem ID: 125115445
• Update Time: 2025-10-24

3',4'-Dihydroxy-2-O-methylanigorufone Chemical and Physical Properties

Names and Identifiers

• 3',4'-Dihydroxy-2-O-methylanigorufone
• 1392307-42-4
• 2-methoxy-9-(3',4'-dihydroxyphenyl)-1hphenalen-1-one
• 3',4'Dihydroxy-2-O-Methylanigorufone
• AKOS040761064
• 3,4-Dihydroxy-2-O-methylanigorufone
• SFC30742
• CS-0158928

• Inchi： 1S/C20H14O4/c1-24-17-10-13-4-2-3-11-5-7-14(19(18(11)13)20(17)23)12-6-8-15(21)16(22)9-12/h2-10,21-22H,1H3
• InChI Key： SBGZHCKQMDLHHL-UHFFFAOYSA-N
• SMILES： O(C)C1=CC2C=CC=C3C=CC(C4C=CC(=C(C=4)O)O)=C(C1=O)C3=2

Computed Properties

• Exact Mass: 318.08920892g/mol
• Monoisotopic Mass: 318.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Color/Form: Red powder
• Density: 1.44±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 619.9±55.0 °C at 760 mmHg
• Flash Point: 231.1±25.0 °C
• Solubility: Insuluble (8.9E-3 g/L) (25 ºC),
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

3',4'-Dihydroxy-2-O-methylanigorufone Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Phenylnaphthalenes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 3',4'-Dihydroxy-2-O-methylanigorufone

Exploring the Potential of 3',4'-Dihydroxy-2-O-methylanigorufone (CAS No. 1392307-42-4): A Comprehensive Overview

In the realm of natural product chemistry, 3',4'-Dihydroxy-2-O-methylanigorufone (CAS No. 1392307-42-4) has emerged as a compound of significant interest due to its unique structural properties and potential applications. This derivative of anigorufone, characterized by its dihydroxy and methoxy functional groups, has garnered attention from researchers exploring bioactive molecules. The compound's CAS number 1392307-42-4 serves as a critical identifier in chemical databases, ensuring precise referencing in academic and industrial contexts.

Recent studies have highlighted the growing demand for natural-derived compounds in pharmaceuticals and nutraceuticals, aligning with the global shift toward sustainable and eco-friendly solutions. 3',4'-Dihydroxy-2-O-methylanigorufone fits into this narrative, as its structural motifs are often associated with antioxidant and anti-inflammatory properties—topics frequently searched in health and wellness forums. Researchers are particularly intrigued by its potential role in oxidative stress management, a hot topic in aging research and chronic disease prevention.

The synthesis and isolation of 3',4'-Dihydroxy-2-O-methylanigorufone (CAS 1392307-42-4) involve advanced chromatographic techniques, a subject of interest for chemists searching for purification methods or structural elucidation protocols. Its methoxy group and hydroxyl substitutions contribute to its solubility profile, making it a candidate for drug formulation studies. These aspects are frequently queried in pharmaceutical development circles, reflecting the compound's relevance in modern research.

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In conclusion, 3',4'-Dihydroxy-2-O-methylanigorufone (CAS No. 1392307-42-4) represents a fascinating intersection of natural product research and applied chemistry. Its structural complexity and potential bioactivities make it a subject worthy of further exploration, particularly in contexts where molecular innovation meets health-focused applications. As the scientific community continues to uncover its possibilities, this compound is poised to remain a keyword in cutting-edge research discussions.